Cas no 2159070-26-3 (1-(1-phenylcyclopropyl)propan-2-one)

• Product Name: 1-(1-phenylcyclopropyl)propan-2-one
• CAS No: 2159070-26-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6482240
• PubChem ID: 165838933
• Update Time: 2025-06-07

1-(1-phenylcyclopropyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopropyl)propan-2-one
• 2159070-26-3
• EN300-1870587

• Inchi： 1S/C12H14O/c1-10(13)9-12(7-8-12)11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
• InChI Key： IALPAWGAGXWHBN-UHFFFAOYSA-N
• SMILES： O=C(C)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-phenylcyclopropyl)propan-2-one

Professional Introduction to Compound with CAS No. 2159070-26-3 and Product Name: 1-(1-phenylcyclopropyl)propan-2-one

The compound with the CAS number 2159070-26-3 and the product name 1-(1-phenylcyclopropyl)propan-2-one represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a phenylcyclopropyl moiety in its molecular structure suggests a high degree of complexity and specificity, which is often exploited in the design of bioactive molecules.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds as pharmacophores due to their diverse biological activities. The 1-(1-phenylcyclopropyl)propan-2-one structure, with its cyclopropyl ring fused to a phenyl group, offers a promising scaffold for further derivatization and optimization. Such structural motifs are frequently investigated for their potential in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The cyclopropyl group, known for its stability and rigidity, can contribute to the binding affinity and selectivity of drug candidates. Additionally, the phenyl ring provides a platform for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This dual functionality makes 1-(1-phenylcyclopropyl)propan-2-one a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of understanding the electronic and steric properties of such compounds when designing drugs. The 1-(1-phenylcyclopropyl)propan-2-one scaffold exhibits interesting electronic characteristics due to the conjugation between the phenyl ring and the carbonyl group. This conjugation can influence the compound's reactivity and interactions with biological targets, making it an attractive candidate for further investigation.

The pharmaceutical industry has shown particular interest in compounds that can interact with biological receptors in novel ways. The unique spatial arrangement of atoms in 1-(1-phenylcyclopropyl)propan-2-one may allow it to bind to receptors in a manner distinct from traditional drug molecules. This could lead to the discovery of drugs with improved efficacy and reduced side effects. Researchers are currently exploring various derivatives of this compound to identify new pharmacological activities.

In addition to its potential as a drug candidate, 1-(1-phenylcyclopropyl)propan-2-one has applications in materials science and chemical synthesis. Its complex structure makes it a valuable intermediate in organic synthesis, enabling the preparation of more intricate molecules. The compound's stability under various reaction conditions also makes it suitable for use in multi-step synthetic routes.

The synthesis of 1-(1-phenylcyclopropyl)propan-2-one involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group into the molecular framework requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve this goal, demonstrating the compound's suitability for cutting-edge synthetic methodologies.

As research continues to evolve, new applications for 1-(1-phenylcyclopropyl)propan-2-one are likely to emerge. The integration of computational chemistry and machine learning tools is expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity. These advancements will further solidify the compound's position as a cornerstone in medicinal chemistry.

The safety and environmental impact of chemical compounds are also critical considerations in their development. While 1-(1-phenylcyclopropyl)propan-2-one does not pose significant hazards under normal conditions, responsible handling practices are always recommended during synthesis and experimentation. Regulatory guidelines ensure that such compounds are studied within safe parameters, protecting both researchers and the environment.

In conclusion, 1-(1-phenylcyclopropyl)propan-2-one represents a fascinating subject of study with far-reaching implications in pharmaceuticals and chemical science. Its unique structural features offer opportunities for innovation across multiple disciplines, making it a compound worth continued exploration and development.